3-Fluoro-2-vinylisonicotinic acid

• Molecular Formula: C8H6FNO2
• Molecular Weight: 167.14 g/mol
• IUPAC Name: 2-ethenyl-3-fluoropyridine-4-carboxylic acid
• InChI: InChI=1S/C8H6FNO2/c1-2-6-7(9)5(8(11)12)3-4-10-6/h2-4H,1H2,(H,11,12)
• InChI Key: AYNBKXQXOYARNQ-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=NC=CC(=C1F)C(=O)O

Description

3-Fluoro-2-vinylisonicotinic acid is a useful research compound. Its molecular formula is C8H6FNO2 and its molecular weight is 167.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-chloro-3-fluoroisonicotinic acid (1.50 g, 8.55 mmol, Matrix), dibutyl vinylboronate (2.82 mL, 12.8 mmol, Aldrich), and potassium carbonate (1.42 g, 10.25 mmol) in N,N-dimethylacetamide (9 mL) and water (3 mL) was degassed by bubbling a stream of nitrogen through the solution for 20 minutes. Tetrakis(triphenylphosphine)palladium(0) (0.59 g, 0.51 mmol) was added and the mixture was similarly degassed for a further 10 minutes. The reaction vessel was sealed and heated in the microwave for 25 minutes at 135° C. The reaction mixture was filtered and purified using preparative HPLC (UV-detection) eluting with a gradient of H2O/MeCN containing 0.1% TFA. This reaction was run again on the same scale and the product of both runs were pooled. Solvent was removed from the eluent containing desired product in vacuo (1.3 g, 46%). 1H NMR (300 MHz, CD3OD): δ 8.45 (d, 1H), 7.69 (dd, 1H), 7.07 (ddd, 1H), 6.44 (dd, 1H), 5.65 (dd, 1H); 19F NMR (282 MHz, CD3OD): δ−129.64 (d, 1F); LCMS (M+H)+: 167.9.